N-methyl-4-[[[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]amino]methyl]benzamide

• IUPAC Name: N-methyl-4-[[[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]amino]methyl]benzamide
• InChI: InChI=1S/C15H19N5O2/c1-16-15(21)12-4-2-11(3-5-12)8-17-13-9-22-10-14(13)20-7-6-18-19-20/h2-7,13-14,17H,8-10H2,1H3,(H,16,21)/t13-,14+/m0/s1
• InChI Key: BATFDAJXUGZKDB-UONOGXRCSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(C=C1)CNC2COCC2N3C=CN=N3
• Isomeric SMILES: CNC(=O)C1=CC=C(C=C1)CN[C@H]2COC[C@H]2N3C=CN=N3
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol

Description

N-methyl-4-[[[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]amino]methyl]benzamide is a complex organic compound featuring a benzamide core linked to a triazole ring via an oxolane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-4-[[[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]amino]methyl]benzamide typically involves multiple steps:

Formation of the Triazole Ring: This can be achieved through a Huisgen cycloaddition reaction between an azide and an alkyne.

Oxolane Ring Formation: The oxolane ring is often synthesized via a ring-closing reaction involving a diol precursor.

Coupling Reactions: The triazole and oxolane intermediates are then coupled to the benzamide core using amide bond formation techniques, often employing coupling reagents like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for the cycloaddition and ring-closing steps, as well as advanced purification techniques like chromatography.

Chemical Reactions Analysis

Types of Reactions

N-methyl-4-[[[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]amino]methyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogenation catalysts such as palladium on carbon.

Substitution: Nucleophilic substitution reactions can occur at the benzamide core or the triazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products

Oxidation: Oxidized derivatives of the benzamide or triazole rings.

Reduction: Reduced forms of the oxolane or triazole rings.

Substitution: Substituted benzamide or triazole derivatives.

Scientific Research Applications

N-methyl-4-[[[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]amino]methyl]benzamide has several scientific research applications:

Medicinal Chemistry: It can be used as a scaffold for the development of new pharmaceuticals, particularly those targeting specific enzymes or receptors.

Chemical Biology: The compound can serve as a probe for studying biological processes involving triazole or benzamide-containing molecules.

Materials Science: It can be incorporated into polymers or other materials to impart specific properties, such as increased stability or reactivity.

Mechanism of Action

The mechanism of action of N-methyl-4-[[[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]amino]methyl]benzamide involves its interaction with molecular targets such as enzymes or receptors. The triazole ring can participate in hydrogen bonding or π-π interactions, while the benzamide core can engage in hydrophobic interactions. These interactions can modulate the activity of the target molecule, leading to the desired biological or chemical effect.

Comparison with Similar Compounds

Similar Compounds

• N-methyl-2-[(3R,4S)-3-{[5-(phenoxymethyl)-1,2-oxazol-3-yl]methyl}-4-piperidinyl]-N-(2-propyn-1-yl)acetamide
• (2R, 4S, 5S) 1-(4-(4-(((7-Chloroquinolin-4-yl)amino)methyl)-1H-1,2,3-triazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4 (1H,3H)-dione

Uniqueness

N-methyl-4-[[[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]amino]methyl]benzamide is unique due to its specific combination of a triazole ring, oxolane moiety, and benzamide core. This unique structure allows it to interact with a diverse range of molecular targets, making it a versatile compound for various applications.